Cas no 666735-14-4 (Benzoic acid, 2-amino-5-methoxy-4-methyl-, methyl ester (9CI))

Benzoic acid, 2-amino-5-methoxy-4-methyl-, methyl ester (9CI) structure
666735-14-4 structure
Product Name:Benzoic acid, 2-amino-5-methoxy-4-methyl-, methyl ester (9CI)
CAS No:666735-14-4
MF:C10H13NO3
MW:195.215122938156
CID:1023026
PubChem ID:20281748
Update Time:2025-04-20

Benzoic acid, 2-amino-5-methoxy-4-methyl-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-amino-5-methoxy-4-methyl-, methyl ester (9CI)
    • SCHEMBL3899027
    • Methyl 2-amino-5-methoxy-4-methylbenzoate
    • 666735-14-4
    • VUSCAMYBJODOLO-UHFFFAOYSA-N
    • Inchi: 1S/C10H13NO3/c1-6-4-8(11)7(10(12)14-3)5-9(6)13-2/h4-5H,11H2,1-3H3
    • InChI Key: VUSCAMYBJODOLO-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C(=O)OC)C(=CC=1C)N

Computed Properties

  • Exact Mass: 195.08954328g/mol
  • Monoisotopic Mass: 195.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 61.6Ų
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